N-benzyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

• IUPAC Name: N-benzyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• InChI: InChI=1S/C19H25BN2O2/c1-14-11-16(20-23-18(2,3)19(4,5)24-20)13-22-17(14)21-12-15-9-7-6-8-10-15/h6-11,13H,12H2,1-5H3,(H,21,22)
• InChI Key: NTFXRJOEPFYKTA-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2)NCC3=CC=CC=C3)C
• Molecular Formula: C19H25BN2O2
• Molecular Weight: 324.2 g/mol

Description

N-benzyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (NBM-DMA) is a versatile compound that has been used in a variety of scientific research applications. It has been found to exhibit a range of biochemical and physiological effects, as well as providing advantages and limitations for lab experiments.

Scientific Research Applications

Organic Synthesis

• Field : Organic Chemistry
• Application : This compound is used as an intermediate in organic synthesis. It’s particularly useful in the borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate. It’s also used in the hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts.
• Method : The specific methods of application or experimental procedures would depend on the particular reaction being carried out. Generally, these reactions involve the use of a palladium catalyst and appropriate solvents.
• Results : The outcomes of these reactions are typically new organic compounds, which can be used in further reactions or for various applications in fields like pharmaceuticals.

Crystal Structure Analysis

• Field : Structural Chemistry
• Application : The compound is used in the study of crystal structures. It’s synthesized through nucleophilic and amidation reactions.
• Method : The structure of the compound is characterized by 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction. Density functional theory (DFT) is used to study the molecular electrostatic potential and frontier molecular orbitals of the compound.
• Results : The comparison of the actual value with the value calculated by DFT shows that the crystal structures obtained by the two methods are consistent.

Safety And Hazards

The safety and hazards of a chemical compound refer to its potential risks and precautions needed when handling it. The specific safety and hazards for “N-benzyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine” are not provided in the search results.